1-(Dimethylsulfamoylamino)-2-ethylsulfanylcyclohexane

• IUPAC Name: 1-(dimethylsulfamoylamino)-2-ethylsulfanylcyclohexane
• InChI: InChI=1S/C10H22N2O2S2/c1-4-15-10-8-6-5-7-9(10)11-16(13,14)12(2)3/h9-11H,4-8H2,1-3H3
• InChI Key: QPPHAVWDDOVYNX-UHFFFAOYSA-N
• Canonical SMILES: CCSC1CCCCC1NS(=O)(=O)N(C)C
• Molecular Formula: C10H22N2O2S2
• Molecular Weight: 266.4 g/mol

Description

1-(Dimethylsulfamoylamino)-2-ethylsulfanylcyclohexane, commonly known as DSC, is a chemical compound that has shown promising results in scientific research for its potential use in various applications.

Mechanism of Action

The mechanism of action for DSC is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are important for cancer cell survival and growth. DSC has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells.
Biochemical and Physiological Effects:
DSC has been shown to have minimal toxicity in normal cells and tissues, making it a potentially safe and effective treatment option for cancer. It has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial for other diseases and conditions.

Advantages and Limitations for Lab Experiments

One advantage of using DSC in lab experiments is its high purity and stability, which allows for consistent and reproducible results. However, one limitation is the cost and availability of DSC, which may limit its use in certain research settings.

Future Directions

There are several future directions for DSC research. One area of interest is the development of DSC derivatives with improved efficacy and specificity for cancer cells. Another area of research is the investigation of DSC for its potential use in other diseases and conditions, such as inflammation and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of DSC and its potential interactions with other drugs and treatments.
Conclusion:
In conclusion, 1-(Dimethylsulfamoylamino)-2-ethylsulfanylcyclohexane, or DSC, is a promising compound for scientific research with potential applications in cancer treatment and other diseases. Its synthesis method produces high yields of pure DSC, and its mechanism of action involves the inhibition of certain enzymes and signaling pathways important for cancer cell survival and growth. DSC has minimal toxicity in normal cells and tissues, making it a potentially safe and effective treatment option. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of DSC involves the reaction of 1,2-cyclohexanediamine with dimethylsulfamoyl chloride and ethyl mercaptan. The resulting product is then purified through recrystallization. This method has been shown to produce high yields of pure DSC.

Scientific Research Applications

DSC has been extensively studied for its potential use in cancer treatment. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. DSC has also been shown to induce apoptosis, or programmed cell death, in cancer cells.